Cas no 1315-03-3 (Vanadium trisulfide)

Vanadium trisulfide (V₂S₃) is a transition metal sulfide characterized by its layered crystalline structure and semiconducting properties. It exhibits notable thermal stability and electrical conductivity, making it suitable for applications in solid-state electronics and energy storage systems. The compound's anisotropic electronic behavior and intercalation capabilities are of interest in lithium-ion and sodium-ion battery research. Vanadium trisulfide also demonstrates catalytic potential in certain chemical reactions due to its redox-active vanadium centers. Its synthesis typically involves direct combination of vanadium and sulfur at elevated temperatures. Researchers value V₂S₃ for its combination of electronic properties and structural versatility in materials science applications.

Vanadium trisulfide structure

Product Name:Vanadium trisulfide

CAS No:1315-03-3

MF:S₃V₂

MW:198.07799911499

MDL:MFCD00054134

CID:174417

Update Time:2025-10-30

Vanadium trisulfide Chemical and Physical Properties

Names and Identifiers

- Vanadium trisulfide
- Vanadiumsulfide
- vanadiumsulfide(v2s3)
- VANADIUM (III) SULFIDE
- VANADIUM SULFIDE
- divanadium trisulphide
- VANADIUM SULFIDE 99.8%
- Vanadium(III) sulfide, 99.5%
- VANADIUM(III) SULFIDE: 99.8%, -325 MESH
- 99.8%, -325 MESH
- MDL： MFCD00054134
- Inchi： 1S/3S.2V
- InChI Key： PFXHAKXIMRDXJG-UHFFFAOYSA-N
- SMILES： S([V]=S)[V]=S

Computed Properties

Exact Mass: 259.7549
Monoisotopic Mass: 261.748
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 7
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 5A^2

Experimental Properties

Color/Form: green-black powder
Density: 4.7
Melting Point: decomposes at >600℃ [CRC10]
Boiling Point: °Cat760mmHg
Flash Point: °C
Solubility: 不溶于水；溶于热HCl
PSA: 0
LogP: 1.94460
Solubility: insoluble H2O, cold HCl, dilute H2SO4; soluble hot HCl, hot dilute H2SO4, HNO3 [MER06]

Vanadium trisulfide Security Information

Hazardous Material transportation number：UN 3288
Hazard Category Code： 20/21/22
Safety Instruction： 22-26-28-36
Risk Phrases：20/21/22
Packing Group：II
Hazard Level：6.1(a)
HazardClass：6.1(a)
PackingGroup：II

Vanadium trisulfide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	V302370-250mg	Vanadium trisulfide	1315-03-3	99.9% metal basis	250mg	¥217.90	2023-08-31
abcr	AB102002-5 g	Vanadium(III) sulfide, 99.8%, -325 mesh; .	1315-03-3	99.8%	5 g	€65.00	2023-07-20
abcr	AB102002-25 g	Vanadium(III) sulfide, 99.8%, -325 mesh; .	1315-03-3	99.8%	25 g	€259.00	2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	V888808-1g	VANADIUM SULFIDE	1315-03-3	99.9%	1g	798.00	2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X85175-1g	VANADIUM SULFIDE	1315-03-3	99.9%	1g	¥598.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X85175-250mg	VANADIUM SULFIDE	1315-03-3	99.9%	250mg	¥178.0	2023-09-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	V302370-1g	Vanadium trisulfide	1315-03-3	99.9% metal basis	1g	¥669.90	2023-08-31
abcr	AB102002-5g	Vanadium(III) sulfide, 99.8%, -325 mesh; .	1315-03-3	99.8%	5g	€75.00	2025-02-09
abcr	AB102002-25g	Vanadium(III) sulfide, 99.8%, -325 mesh; .	1315-03-3	99.8%	25g	€259.00	2023-09-19
Aaron	AR009BD9-250mg	Vanadium Sulfide	1315-03-3	99%	250mg	$36.00	2025-02-11